N-(furan-2-ylmethyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[2-methyl-7-(4-methylphenyl)-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-5-7-14(8-6-12)17-19-18(22-13(2)28-19)20(26)24(23-17)11-16(25)21-10-15-4-3-9-27-15/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key: BXBDEFMEXLSFJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NCC4=CC=CO4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, especially those containing furan, thiazole, and pyridazine rings, are significant in the field of medicinal chemistry due to their diverse biological activities. For instance, heterocyclic compounds derived from furazan have been explored for their potential as insensitive energetic materials, highlighting their utility beyond medicinal applications into materials science (Yu et al., 2017). This suggests that the compound could have applications in developing new materials with specific energetic properties.

Antimicrobial and Anti-inflammatory Applications

Compounds featuring furan and thiazole groups have been investigated for their antimicrobial and anti-inflammatory properties. For example, a study on furan-thiazolidinone hybrids demonstrated significant antiamoebic activity against Entamoeba histolytica, a causative agent of amoebiasis (Ansari et al., 2016). This indicates that N-(furan-2-ylmethyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide could potentially be explored for antimicrobial applications.

Antitumor Activity

The exploration of heterocyclic compounds in cancer research has revealed promising leads. A study on pyrazolyl-substituted 2(3H)-furanone and its derivatives demonstrated antitumor activity against various carcinoma cell lines, suggesting the utility of furan derivatives in developing anticancer agents (Abou-Elmagd et al., 2016). The structural complexity of the compound may lend itself to similar investigations in the context of antitumor research.

Antioxidant Properties

Research on heterocyclic compounds, including furan derivatives, has also highlighted their potential antioxidant activities. For instance, compounds found in coffee volatiles produced by the Maillard reaction, which include furan derivatives, have shown remarkable antioxidant activity (Yanagimoto et al., 2002). This suggests a potential avenue for exploring the antioxidant properties of the compound .